1-cyclopropylazetidine-3-carboxylic acid hydrochloride
Overview
Description
1-Cyclopropylazetidine-3-carboxylic acid hydrochloride (1-CPAHCl) is an organocatalytic compound that has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of various heterocyclic compounds and as a reagent in the synthesis of peptides and peptidomimetics. Additionally, 1-CPAHCl has been used in the study of enzyme inhibition and the modulation of protein-protein interactions.
Scientific Research Applications
1-cyclopropylazetidine-3-carboxylic acid hydrochloride has a variety of scientific research applications. It has been used as a catalyst for the synthesis of various heterocyclic compounds and as a reagent in the synthesis of peptides and peptidomimetics. Additionally, this compound has been used in the study of enzyme inhibition and the modulation of protein-protein interactions.
Mechanism of Action
1-cyclopropylazetidine-3-carboxylic acid hydrochloride has been shown to act as an organocatalyst by activating nucleophilic attack of a substrate molecule on an electrophilic center. This mechanism of action is thought to be due to the presence of a hydrogen bond between the substrate and the this compound molecule. Additionally, this compound has been shown to interact with the active sites of enzymes, resulting in inhibition of the enzyme’s activity.
Biochemical and Physiological Effects
This compound has been shown to interact with the active sites of enzymes, resulting in inhibition of the enzyme’s activity. Additionally, this compound has been used in the study of protein-protein interactions and has been shown to modulate these interactions.
Advantages and Limitations for Lab Experiments
1-cyclopropylazetidine-3-carboxylic acid hydrochloride has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent and can be synthesized in high yields. Additionally, this compound is relatively stable and can be stored for long periods of time. The main limitation of this compound is that it is not water-soluble, which can make it difficult to use in aqueous solutions.
Future Directions
1-cyclopropylazetidine-3-carboxylic acid hydrochloride has a number of potential future directions. It could be used in the synthesis of more complex molecules, such as peptidomimetics or other heterocyclic compounds. Additionally, this compound could be used in the study of enzyme inhibition and the modulation of protein-protein interactions. Finally, this compound could be used to develop novel therapeutic agents for the treatment of various diseases.
Synthesis Methods
1-cyclopropylazetidine-3-carboxylic acid hydrochloride can be synthesized using a variety of methods, including the reaction of cyclopropylazetidine with hydrochloric acid. This reaction produces this compound in a yield of around 80%. Additionally, this compound can be synthesized by the reaction of cyclopropylazetidine with sodium hydroxide and hydrochloric acid. This method yields this compound in a yield of around 95%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropylazetidine-3-carboxylic acid hydrochloride involves the cyclization of a precursor compound followed by carboxylation and salt formation.", "Starting Materials": [ "Cyclopropylamine", "Ethyl 3-bromopropionate", "Sodium hydroxide", "Carbon dioxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with ethyl 3-bromopropionate in diethyl ether to form the precursor compound, 1-cyclopropylazetidine-3-carboxylic acid ethyl ester.", "Step 2: The precursor compound is cyclized by treatment with sodium hydroxide to form 1-cyclopropylazetidine-3-carboxylic acid.", "Step 3: Carbon dioxide is bubbled through the reaction mixture to carboxylate the cyclopropylazetidine ring.", "Step 4: The resulting carboxylic acid is converted to its hydrochloride salt by treatment with hydrochloric acid in water." ] } | |
| 2680542-66-7 | |
Molecular Formula |
C7H12ClNO2 |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
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